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Compound of Interest

Compound Name: Dcvc-13C3,15N

Cat. No.: B12368614

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Dcvc-13C3,15N, an isotopically labeled form of S-(1,2-dichloroethenyl)-L-cysteine (DCVC). As
the preferred source for laboratory safety and chemical handling information, we aim to build
deep trust by providing value that extends beyond the product itself.

Disclaimer: While some suppliers' Safety Data Sheets (SDS) for the parent compound, S-(1,2-
Dichlorovinyl)-Cysteine, may classify it as non-hazardous, a significant body of scientific
literature indicates that it is a potent nephrotoxin and cytotoxic agent.[1][2][3][4] Therefore, it is
imperative to handle Dcvc-13C3,15N with a high degree of caution, treating it as a hazardous
substance.

l. Quantitative Safety Data

For easy reference, the following table summarizes key safety information for the parent
compound, S-(1,2-dichloroethenyl)-L-cysteine (DCVC).
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Parameter Value Source

LD50 (Rats) 66-83 mg/kg [1]

Nephrotoxin, cytotoxic to
Observed Effects human renal proximal tubule

cells, induces renal necrosis.

-20°C or -80°C, protected from
Storage Temperature

light.
Isotopic Label 13C, 15N (Stable Isotopes)
Radioactivity Not radioactive

Il. Personal Protective Equipment (PPE)
Given the cytotoxic nature of the parent compound, a comprehensive PPE strategy is
mandatory to prevent exposure through skin contact, inhalation, or ingestion.

Core PPE Requirements:

o Gloves: Double gloving with chemotherapy-tested nitrile gloves that meet the ASTM D6978-
05 standard is required. Change gloves frequently and immediately if contaminated.

o Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric should
be worn.

o Eye and Face Protection: Use chemical safety goggles and a face shield to protect against
splashes.

o Respiratory Protection: When handling the compound as a powder or if aerosolization is
possible, a fit-tested N95 or higher-rated respirator is necessary. All handling of the solid
compound should be performed in a certified chemical fume hood or a biological safety
cabinet.

lll. Operational Plan: Step-by-Step Guidance

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/33894/s-1-2-dichlorovinyl-cysteine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This section provides a procedural workflow for the safe handling of Dcve-13C3,15N from
receipt to disposal.

. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat and gloves) when unpacking.

Verify the compound's identity and quantity against the order.

Store the compound at the recommended temperature (-20°C or -80°C) in a clearly labeled,
sealed container in a designated area for toxic chemicals.

. Preparation of Solutions:

All weighing and preparation of solutions must be conducted in a certified chemical fume
hood or a biological safety cabinet to minimize inhalation exposure.

Use disposable equipment whenever possible to avoid cross-contamination.

Ensure all containers are clearly labeled with the compound name, concentration, date, and
hazard warning.

. Handling and Use:

Always wear the full required PPE as detailed in Section Il.

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid eating, drinking, or smoking in the laboratory area.

In case of a spill, follow the established spill cleanup procedure for cytotoxic compounds.
This typically involves containing the spill with absorbent material, decontaminating the area,
and disposing of all materials as hazardous waste.

. Disposal Plan:

As Dcvc-13C3,15N contains stable isotopes, no special precautions for radioactivity are
required. The waste should be handled as chemical hazardous waste.

Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and
disposable labware, must be collected in a designated, clearly labeled hazardous waste
container.

Liguid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
labeled hazardous waste container. Do not pour down the drain.
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o All waste must be disposed of through the institution's hazardous waste management
program in accordance with local, state, and federal regulations.

IV. Experimental Protocols

Detailed methodologies for key experiments cited in the safety assessment are beyond the
scope of this immediate safety and logistical guide. For specific experimental protocols related
to the toxicological assessment of S-(1,2-dichloroethenyl)-L-cysteine, researchers should
consult the primary literature, such as:

e Cummings, B.S., and Lash, L.H. (2000). Metabolism and toxicity of trichloroethylene and S-
(1,2-dichlorovinyl)-L-cysteine in freshly isolated human proximal tubular cells. Toxicological
Sciences, 53(2), 458-466.

e Terracini, B., and Parker, V.H. (1965). A pathological study on the toxicity of S-dichlorovinyl-L-
cysteine. Food and Cosmetics Toxicology, 3, 67-74.

V. Mandatory Visualization

The following diagram illustrates the recommended workflow for the safe handling of Dcvc-
13C3,15N.

Pre-Handling Handling (in Fume Hood)

Soluton | compet experment e
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Dcvc-13C3,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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